Cas no 70805-46-8 (2-(Pentylthio)-pyrimidine-4,5,6-triamine)

• Product Name: 2-(Pentylthio)-pyrimidine-4,5,6-triamine
• CAS No: 70805-46-8
• MF: C₉H₁₇N₅S
• MW: 227.32977938652
• CID: 2139925
• Update Time: 2023-08-04

2-(Pentylthio)-pyrimidine-4,5,6-triamine Chemical and Physical Properties

Names and Identifiers

• 2-(pentylthio)-pyrimidine-4,5,6-triamine
• DXARBZNAJAXMES-UHFFFAOYSA-N
• 4,5,6-Pyrimidinetriamine, 2-(pentylthio)-
• 2-(Pentylthio)-pyrimidine-4,5,6-triamine

• Inchi： 1S/C9H17N5S/c1-2-3-4-5-15-9-13-7(11)6(10)8(12)14-9/h2-5,10H2,1H3,(H4,11,12,13,14)
• InChI Key： DXARBZNAJAXMES-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(=C(N)N=1)N)N)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Topological Polar Surface Area: 129